Cas no 495-42-1 ((1R)-2-(methylamino)-1-phenylethan-1-ol)

(1R)-2-(methylamino)-1-phenylethan-1-ol structure
495-42-1 structure
Product Name:(1R)-2-(methylamino)-1-phenylethan-1-ol
CAS No:495-42-1
MF:C9H13NO
MW:151.205622434616
CID:1524268
PubChem ID:6950649
Update Time:2025-09-22

(1R)-2-(methylamino)-1-phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Halostachin
    • 2-Methylamino-1-phenylethanol
    • (-)-Halostachine
    • (1R)-2-(methylamino)-1-phenylethan-1-ol
    • Halostachine
    • (-)-1-HYDROXY-1-PHENYL-2-METHYLAMINOETHANE
    • (R)-2-(methylamino)-1-phenylethanol
    • F1909-1619
    • Benzenemethanol, alpha-((methylamino)methyl)-, d-
    • BENZENEMETHANOL, .ALPHA.-((METHYLAMINO)METHYL)-, (.ALPHA.R)-
    • (r)-2-methylamino-1-phenylethanol
    • CHEBI:167510
    • d-1-Phenyl-1-oxy-2-(methylamino)-aethan
    • Benzyl alcohol, alpha-((methylamino)methyl)-, (+)-
    • SCHEMBL932123
    • UNII-AIH8FLV35K
    • (R)-(-)-HALOSTACHINE
    • DO96500000
    • CHEMBL1160736
    • d-1-Phenyl-1-oxy-2-(methylamino)-aethan [German]
    • DTXSID00879576
    • Q5643464
    • HALOSTACHINE [MI]
    • HALOSTACHINE, (-)-
    • (1R)-2-(methylamino)-1-phenylethanol
    • ZCTYHONEGJTYQV-VIFPVBQESA-N
    • NIOSH/DO9650000
    • AIH8FLV35K
    • AKOS030584896
    • (-)-PHENYL(METHYLAMINOMETHYL)CARBINOL
    • (+)-alpha-((Methylamino)methyl)benzyl alcohol
    • (-)-.ALPHA.-(METHYLAMINOMETHYL)BENZYL ALCOHOL
    • Benzenemethanol, alpha-((methylamino)methyl)-, (R)-
    • 495-42-1
    • Inchi: 1S/C9H13NO/c1-10-7-9(11)8-5-3-2-4-6-8/h2-6,9-11H,7H2,1H3/t9-/m0/s1
    • InChI Key: ZCTYHONEGJTYQV-VIFPVBQESA-N
    • SMILES: O[C@H](C1C=CC=CC=1)CNC

Computed Properties

  • Exact Mass: 151.09979
  • Monoisotopic Mass: 151.099714
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 99.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
  • Topological Polar Surface Area: 32.3

Experimental Properties

  • Melting Point: 43-45°
  • PSA: 32.26
  • LogP: 1.33030
  • Specific Rotation: D20 -47.03°

(1R)-2-(methylamino)-1-phenylethan-1-ol Pricemore >>

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